7-(3-deoxy-3-fluorohex-2-enopyranosyl-4-ulose)theophylline
7-(3-deoxy-3-fluorohex-2-enopyranosyl-4-ulose)theophylline
Brand Name:
Vulcanchem
CAS No.:
142270-03-9
VCID:
VC0116565
InChI:
InChI=1S/C13H13FN4O5/c1-16-11-9(12(21)17(2)13(16)22)15-5-18(11)8-3-6(14)10(20)7(4-19)23-8/h3,5,7-8,19H,4H2,1-2H3/t7-,8-/m1/s1
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N=CN2C3C=C(C(=O)C(O3)CO)F
Molecular Formula:
C13H13FN4O5
Molecular Weight:
324.26 g/mol
7-(3-deoxy-3-fluorohex-2-enopyranosyl-4-ulose)theophylline
CAS No.: 142270-03-9
Main Products
VCID: VC0116565
Molecular Formula: C13H13FN4O5
Molecular Weight: 324.26 g/mol
| CAS No. | 142270-03-9 |
|---|---|
| Product Name | 7-(3-deoxy-3-fluorohex-2-enopyranosyl-4-ulose)theophylline |
| Molecular Formula | C13H13FN4O5 |
| Molecular Weight | 324.26 g/mol |
| IUPAC Name | 9-[(2R,6R)-4-fluoro-6-(hydroxymethyl)-5-oxo-2H-pyran-2-yl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C13H13FN4O5/c1-16-11-9(12(21)17(2)13(16)22)15-5-18(11)8-3-6(14)10(20)7(4-19)23-8/h3,5,7-8,19H,4H2,1-2H3/t7-,8-/m1/s1 |
| Standard InChIKey | XGHISNSPFYANSE-HTQZYQBOSA-N |
| Isomeric SMILES | CN1C2=C(C(=O)N(C1=O)C)N=CN2[C@H]3C=C(C(=O)[C@H](O3)CO)F |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N=CN2C3C=C(C(=O)C(O3)CO)F |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N=CN2C3C=C(C(=O)C(O3)CO)F |
| Synonyms | 7-(3-deoxy-3-fluoro-beta-D-glycero-hex-2-enopyranosyl-4-ulose)theophylline 7-(3-deoxy-3-fluorohex-2-enopyranosyl-4-ulose)theophylline DFH-theophylline |
| PubChem Compound | 3035725 |
| Last Modified | Nov 11 2021 |
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